Cas no 1261646-58-5 (2-methoxy-6-(trifluoromethoxy)phenylmethanamine)
2-methoxy-6-(trifluoromethoxy)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 2-Methoxy-6-(trifluoromethoxy)benzylamine
- 2-methoxy-6-(trifluoromethoxy)phenylmethanamine
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- MDL: MFCD18398475
- Inchi: 1S/C9H10F3NO2/c1-14-7-3-2-4-8(6(7)5-13)15-9(10,11)12/h2-4H,5,13H2,1H3
- InChI Key: LMNIFQCAJCFHDL-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=C(C=1CN)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 198
- XLogP3: 1.9
- Topological Polar Surface Area: 44.5
2-methoxy-6-(trifluoromethoxy)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002328-250mg |
2-Methoxy-6-(trifluoromethoxy)benzylamine |
1261646-58-5 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013002328-500mg |
2-Methoxy-6-(trifluoromethoxy)benzylamine |
1261646-58-5 | 97% | 500mg |
$815.00 | 2023-09-03 | |
| Alichem | A013002328-1g |
2-Methoxy-6-(trifluoromethoxy)benzylamine |
1261646-58-5 | 97% | 1g |
$1534.70 | 2023-09-03 | |
| Enamine | EN300-209313-0.05g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-209313-0.1g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-209313-0.25g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-209313-0.5g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-209313-1.0g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 1g |
$986.0 | 2023-06-08 | ||
| Enamine | EN300-209313-2.5g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-209313-5.0g |
[2-methoxy-6-(trifluoromethoxy)phenyl]methanamine |
1261646-58-5 | 5g |
$2858.0 | 2023-06-08 |
2-methoxy-6-(trifluoromethoxy)phenylmethanamine Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-methoxy-6-(trifluoromethoxy)phenylmethanamine
Recent Advances in the Study of 2-Methoxy-6-(trifluoromethoxy)phenylmethanamine (CAS: 1261646-58-5)
The compound 2-methoxy-6-(trifluoromethoxy)phenylmethanamine (CAS: 1261646-58-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.
Recent studies have highlighted the unique structural features of 2-methoxy-6-(trifluoromethoxy)phenylmethanamine, which contribute to its bioactivity. The presence of both methoxy and trifluoromethoxy groups on the phenyl ring enhances its lipophilicity and metabolic stability, making it a promising candidate for central nervous system (CNS) targeting drugs. Researchers have explored its role as a precursor in the synthesis of novel psychoactive substances (NPS) and its potential interactions with neurotransmitter systems.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's affinity for serotonin and dopamine receptors. The results indicated moderate binding affinity for 5-HT2A and D2 receptors, suggesting possible applications in the treatment of psychiatric disorders such as schizophrenia and depression. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
Another area of interest is the compound's potential as a building block for the development of new antimicrobial agents. A recent patent application (WO2023051234) describes the use of 2-methoxy-6-(trifluoromethoxy)phenylmethanamine derivatives as inhibitors of bacterial efflux pumps, which could help combat antibiotic resistance. Preliminary in vitro tests demonstrated promising activity against multidrug-resistant Staphylococcus aureus (MRSA) strains.
The synthesis of 2-methoxy-6-(trifluoromethoxy)phenylmethanamine has also been optimized in recent years. A 2022 paper in Organic Process Research & Development reported a scalable, high-yield route starting from commercially available 2-methoxy-6-(trifluoromethoxy)benzaldehyde. The new method reduces the use of hazardous reagents and improves overall efficiency, making the compound more accessible for research purposes.
Despite these advances, challenges remain in fully characterizing the compound's pharmacological profile. Current research efforts are focused on understanding its metabolism, potential toxicity, and structure-activity relationships. Regulatory agencies have also begun monitoring the compound due to its structural similarity to controlled substances, highlighting the need for thorough safety evaluations.
In conclusion, 2-methoxy-6-(trifluoromethoxy)phenylmethanamine represents an interesting case study in modern medicinal chemistry, where a single compound can have multiple potential applications across different therapeutic areas. The coming years will likely see more research into its mechanisms of action and clinical potential, particularly in addressing unmet medical needs in CNS disorders and antimicrobial therapy.
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